N-methyl-2-(3-methylphenoxy)-N-phenylacetamide

• Molecular Formula: C16H17NO2
• Molecular Weight: 255.31 g/mol
• IUPAC Name: N-methyl-2-(3-methylphenoxy)-N-phenylacetamide
• InChI: InChI=1S/C16H17NO2/c1-13-7-6-10-15(11-13)19-12-16(18)17(2)14-8-4-3-5-9-14/h3-11H,12H2,1-2H3
• InChI Key: JRGAKZHNEUTMRP-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)OCC(=O)N(C)C2=CC=CC=C2

Description

N-methyl-2-(3-methylphenoxy)-N-phenylacetamide, also known as MPMPA, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. MPMPA is a white crystalline solid with a molecular formula of C18H19NO2 and a molecular weight of 281.35 g/mol. In

Mechanism of Action

The mechanism of action of N-methyl-2-(3-methylphenoxy)-N-phenylacetamide is not fully understood. However, it has been suggested that N-methyl-2-(3-methylphenoxy)-N-phenylacetamide exerts its effects through the inhibition of cyclooxygenase-2 (COX-2) and the modulation of the inflammatory response. COX-2 is an enzyme that is involved in the production of prostaglandins, which are mediators of inflammation. By inhibiting COX-2, N-methyl-2-(3-methylphenoxy)-N-phenylacetamide reduces the production of prostaglandins, which in turn reduces inflammation.
Biochemical and Physiological Effects:
N-methyl-2-(3-methylphenoxy)-N-phenylacetamide has been shown to have a range of biochemical and physiological effects. In animal studies, N-methyl-2-(3-methylphenoxy)-N-phenylacetamide has been found to reduce inflammation, pain, and fever. It has also been shown to improve memory and cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-methyl-2-(3-methylphenoxy)-N-phenylacetamide in lab experiments is its relatively simple synthesis method. N-methyl-2-(3-methylphenoxy)-N-phenylacetamide can be synthesized using commercially available reagents and equipment, making it accessible to researchers with limited resources. However, one limitation of using N-methyl-2-(3-methylphenoxy)-N-phenylacetamide is its potential toxicity. N-methyl-2-(3-methylphenoxy)-N-phenylacetamide has been found to be toxic to some cell lines at high concentrations, which may limit its use in certain experiments.

Future Directions

There are several directions for future research on N-methyl-2-(3-methylphenoxy)-N-phenylacetamide. One area of interest is the development of N-methyl-2-(3-methylphenoxy)-N-phenylacetamide derivatives with improved pharmacological properties. Another area of interest is the investigation of the potential use of N-methyl-2-(3-methylphenoxy)-N-phenylacetamide as a treatment for other neurodegenerative diseases, such as Huntington's disease. Additionally, further studies are needed to fully understand the mechanism of action of N-methyl-2-(3-methylphenoxy)-N-phenylacetamide and its effects on different biological systems.

Synthesis Methods

N-methyl-2-(3-methylphenoxy)-N-phenylacetamide can be synthesized through a multistep process that involves the reaction of 3-methylphenol with benzoyl chloride to produce 3-methylbenzoyl chloride. The resulting compound is then reacted with N-methylphenylamine to produce N-methyl-2-(3-methylphenoxy)acetamide. Finally, the product is treated with phosphorus pentachloride to yield N-methyl-2-(3-methylphenoxy)-N-phenylacetamide.

Scientific Research Applications

N-methyl-2-(3-methylphenoxy)-N-phenylacetamide has been studied extensively for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, N-methyl-2-(3-methylphenoxy)-N-phenylacetamide has been found to exhibit anti-inflammatory, analgesic, and antipyretic effects. It has also been shown to have potential as a treatment for neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.
In agriculture, N-methyl-2-(3-methylphenoxy)-N-phenylacetamide has been found to have herbicidal properties and can be used as a selective herbicide to control weed growth. In material science, N-methyl-2-(3-methylphenoxy)-N-phenylacetamide has been used as a building block for the synthesis of various organic compounds, including polymers and dendrimers.